Cas no 2640734-74-1 (Benzoic acid, 3-bromo-2-cyclopropyl-)

• Product Name: Benzoic acid, 3-bromo-2-cyclopropyl-
• CAS No: 2640734-74-1
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5175289
• Update Time: 2026-03-04

Benzoic acid, 3-bromo-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-2-cyclopropyl-

• Inchi： 1S/C10H9BrO2/c11-8-3-1-2-7(10(12)13)9(8)6-4-5-6/h1-3,6H,4-5H2,(H,12,13)
• InChI Key： UTNNLBYGIOUSGE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(Br)=C1C1CC1

Additional information on Benzoic acid, 3-bromo-2-cyclopropyl-

Benzoic acid, 3-bromo-2-cyclopropyl- (CAS No. 2640734-74-1): A Comprehensive Overview

Benzoic acid, 3-bromo-2-cyclopropyl- (CAS No. 2640734-74-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its benzoic acid core, substituted with a 3-bromo and a 2-cyclopropyl group, which imparts distinct reactivity and functional versatility.

The benzoic acid moiety is a well-known carboxylic acid that is widely used in the synthesis of pharmaceuticals, food preservatives, and other industrial products. The presence of the 3-bromo substituent introduces a halogen atom that can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. The 2-cyclopropyl group, on the other hand, adds steric hindrance and electronic effects that can influence the compound's reactivity and stability.

Recent studies have highlighted the potential of Benzoic acid, 3-bromo-2-cyclopropyl- in the development of novel pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) explored the use of this compound as a building block for the synthesis of antitumor agents. The researchers found that the 3-bromo substituent could be effectively utilized in palladium-catalyzed cross-coupling reactions to introduce various functional groups, thereby enhancing the compound's biological activity.

In another study published in *Organic Letters* (2020), scientists investigated the reactivity of Benzoic acid, 3-bromo-2-cyclopropyl- in Suzuki-Miyaura coupling reactions. The results showed that the presence of the cyclopropyl group significantly improved the yield and selectivity of the reaction, making it a valuable intermediate for the synthesis of complex organic molecules.

The physical properties of Benzoic acid, 3-bromo-2-cyclopropyl- have also been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it suitable for use in various synthetic protocols and analytical techniques.

In terms of safety and handling, Benzoic acid, 3-bromo-2-cyclopropyl- should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage and minimize any potential risks.

The environmental impact of Benzoic acid, 3-bromo-2-cyclopropyl- has also been evaluated. Studies have shown that it does not pose significant environmental hazards when used and disposed of properly. However, it is important to follow local regulations and guidelines for waste disposal to ensure minimal environmental impact.

In conclusion, Benzoic acid, 3-bromo-2-cyclopropyl- (CAS No. 2640734-74-1) is a versatile organic compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.